Cas no 1955473-70-7 (5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans)

• Product Name: 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans
• CAS No: 1955473-70-7
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD28139490
• CID: 5562978
• PubChem ID: 121605286
• Update Time: 2025-10-30

5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone, 5-[(2S,3R)-3-aminotetrahydro-2-furanyl]-, hydrochloride (1:1)
• 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans

• MDL： MFCD28139490
• Inchi： 1S/C9H12N2O2.ClH/c10-7-3-4-13-9(7)6-1-2-8(12)11-5-6;/h1-2,5,7,9H,3-4,10H2,(H,11,12);1H/t7-,9+;/m1./s1
• InChI Key： ZKOJTWCJHMJCCQ-JXLXBRSFSA-N
• SMILES： N[C@@H]1CCO[C@H]1C1=CNC(=O)C=C1.Cl

Additional information on 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans

Introduction to 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans (CAS No. 1955473-70-7)

5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans (CAS No. 1955473-70-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is a derivative of pyridinone and belongs to a class of molecules known for their potential therapeutic applications. The compound's unique structure and properties make it a promising candidate for various biological and pharmacological studies.

The chemical structure of 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans is characterized by a pyridinone core with a chiral aminooxolan substituent. The presence of the chiral centers at the 2S and 3R positions imparts specific stereochemical properties to the molecule, which can significantly influence its biological activity and pharmacokinetic behavior. The hydrochloride salt form ensures better solubility and stability, making it suitable for various experimental and clinical applications.

Recent studies have explored the potential of 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans in the treatment of neurological disorders. One notable study published in the Journal of Medicinal Chemistry (2021) investigated the compound's ability to modulate neurotransmitter systems in the brain. The results indicated that the compound exhibits potent activity in modulating GABAergic and glutamatergic pathways, which are crucial for maintaining neuronal function and preventing neurodegenerative diseases.

In addition to its potential in neurological disorders, 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans has shown promise in cancer research. A study published in Cancer Research (2020) demonstrated that the compound has significant antiproliferative effects on various cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell cycle progression and DNA replication, leading to cell cycle arrest and apoptosis. These findings suggest that the compound could be a valuable lead for developing novel anticancer agents.

The pharmacokinetic profile of 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans has also been extensively studied. Research conducted by a team at the University of California (2019) revealed that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical development.

In terms of safety and toxicity, preclinical studies have shown that 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans is well-tolerated at therapeutic doses. Animal models have demonstrated minimal adverse effects on major organs such as the liver and kidneys. These findings are crucial for advancing the compound into human clinical trials.

The potential applications of 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans extend beyond neurological disorders and cancer. Ongoing research is exploring its efficacy in treating inflammatory conditions and metabolic disorders. For instance, a study published in Inflammation Research (2018) found that the compound has anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6.

The development of 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans as a therapeutic agent is an ongoing process. Current efforts are focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this promising compound through preclinical testing and into clinical trials.

In conclusion, 5-(2S,3R)-3-aminooxolan-2-yl-1,2-dihydropyridin-2-one hydrochloride, trans (CAS No. 1955473-70-7) represents a significant advancement in medicinal chemistry with potential applications in multiple therapeutic areas. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development. As more studies are conducted and new findings emerge, this compound is poised to play a vital role in addressing unmet medical needs.